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Compound of Interest

Compound Name: Pyruvic acid-13C,d4

Cat. No.: B12403131

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides essential, immediate safety and logistical information for the
handling of Pyruvic acid-13C,d4, a valuable isotopically labeled compound used in metabolic
research. Adherence to these procedures will minimize risks and ensure a safe laboratory
environment.

Pyruvic acid-13C,d4, like its unlabeled counterpatrt, is a corrosive and combustible liquid that
demands careful handling.[1] It can cause severe skin burns and serious eye damage.[1][2][3]
[4] The information presented here is compiled from various safety data sheets (SDS) to
provide a comprehensive operational and disposal plan.

Personal Protective Equipment (PPE)

The following table summarizes the mandatory personal protective equipment required when
handling Pyruvic acid-13C,d4.
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Body Part PPE Specification Rationale
Tightly fitting safety goggles To protect against splashes
Eyes/Face with side-shields, and a face which can cause severe eye
shield (8-inch minimum). damage and blindness.[4][5]
Chemical-resistant gloves ) i
) ) To prevent skin contact which
) (inspected prior to use), and
Skin can cause severe burns.[5][6]

fire/flame resistant and

impervious clothing.

[7]

Respiratory

Use in a well-ventilated area. If
exposure limits are exceeded
or irritation is experienced, use
a full-face respirator with an

appropriate cartridge.

To avoid inhalation of vapors,
which can be irritating to the

respiratory tract.[5][7][8]

Body

Appropriate protective clothing,
safety shower, and eyewash

station readily available.

To provide immediate
decontamination in case of

accidental exposure.[5][6][8]

Operational Plan: Step-by-Step Handling

Procedures

1.

Receiving and Storage:
Upon receipt, visually inspect the container for any damage or leaks.

Store in a tightly closed container in a cool, dry, and well-ventilated area, away from heat,
sparks, and open flames.[5][6]

The recommended storage temperature is typically -20°C or -80°C; always refer to the
supplier's instructions.[1][9]

Protect from light, air, and moisture.[1][10]

Store in a designated corrosives area.[6]
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. Handling and Use:

All handling of Pyruvic acid-13C,d4 should be conducted in a well-ventilated laboratory,
preferably within a chemical fume hood.

Ensure that an eyewash station and safety shower are in close proximity to the workstation.

[5]16]

Wear all the personal protective equipment detailed in the table above.

Avoid all personal contact, including inhalation of vapors.[8]

Do not allow clothing wet with the material to stay in contact with the skin.[8]

When preparing solutions, always add the acid to the solvent slowly.

. Accidental Release Measures:

In case of a spill, evacuate the area immediately.

Wear full protective equipment, including respiratory protection.

Contain the spill using an inert absorbent material such as sand, diatomaceous earth, or
acid-binding agents.[2]

Collect the absorbed material into a suitable container for disposal.

Ventilate the affected area.

Prevent the spill from entering drains or waterways.[2][3]

. First Aid Measures:

If on skin: Immediately flush the affected area with plenty of water for at least 15 minutes.
Remove contaminated clothing and shoes. Seek immediate medical attention.[4][5][6][8]

If in eyes: Immediately flush the eyes with plenty of running water for at least 15 minutes,
holding the eyelids open. Seek immediate medical attention.[3][5][8]
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« If inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate
medical attention.[5][7][8]

« If swallowed: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[3][4][5][7]

Disposal Plan

« All waste containing Pyruvic acid-13C,d4 must be treated as hazardous waste.
o Collect waste in a clearly labeled, sealed container.

» Dispose of the waste through a licensed disposal company.[4] Do not dispose of it down the
sink unless local regulations and the specific product's SDS explicitly permit it after
neutralization.[11]

o Contaminated materials, such as absorbent pads and gloves, must also be disposed of as
hazardous waste.

Experimental Workflow for Safe Handling

The following diagram illustrates the logical workflow for safely handling Pyruvic acid-13C,d4
from receipt to disposal.
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Caption: Workflow for the safe handling of Pyruvic acid-13C,d4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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